Cas no 1368588-81-1 ({1,2,4triazolo4,3-apyridin-6-yl}methanamine)

• Product Name: {1,2,4triazolo4,3-apyridin-6-yl}methanamine
• CAS No: 1368588-81-1
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD21909454
• CID: 5179451
• PubChem ID: 82417634
• Update Time: 2025-05-24

{1,2,4triazolo4,3-apyridin-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine
• {[1,2,4]triazolo[4,3-a]pyridin-6-yl}methanamine
• {1,2,4triazolo4,3-apyridin-6-yl}methanamine

• MDL： MFCD21909454
• Inchi： 1S/C7H8N4/c8-3-6-1-2-7-10-9-5-11(7)4-6/h1-2,4-5H,3,8H2
• InChI Key： MHQGFAPJIWMXPE-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=C(CN)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on {1,2,4triazolo4,3-apyridin-6-yl}methanamine

Comprehensive Overview of {1,2,4-Triazolo[4,3-a]pyridin-6-yl}methanamine (CAS No. 1368588-81-1)

The compound {1,2,4-Triazolo[4,3-a]pyridin-6-yl}methanamine (CAS No. 1368588-81-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The 1,2,4-triazole and pyridine moieties in its backbone contribute to its versatile reactivity, making it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for triazole-based compounds has surged, driven by their efficacy in targeting various biological pathways. The {1,2,4-Triazolo[4,3-a]pyridin-6-yl}methanamine scaffold is often explored for its ability to modulate enzyme activity, a feature that aligns with current trends in personalized medicine and precision therapeutics. This compound's methanamine group further enhances its solubility and bioavailability, critical factors in modern drug formulation.

From an industrial perspective, CAS No. 1368588-81-1 is frequently discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods, such as photoredox catalysis and flow chemistry, have been applied to optimize its production, reducing waste and energy consumption. These advancements resonate with the growing emphasis on environmentally friendly practices in chemical manufacturing.

The compound's relevance extends to material science, where its heterocyclic structure is investigated for applications in organic electronics and luminescent materials. Researchers are examining its potential in designing OLEDs (Organic Light-Emitting Diodes) and sensors, leveraging its electron-rich properties. This interdisciplinary appeal underscores its importance in both academic and industrial settings.

Frequently asked questions about {1,2,4-Triazolo[4,3-a]pyridin-6-yl}methanamine include inquiries into its synthetic routes, stability under various conditions, and compatibility with other functional groups. Addressing these queries, recent studies highlight the use of microwave-assisted synthesis and protecting group strategies to improve yield and purity. Such methodologies are increasingly popular among chemists seeking efficient and scalable solutions.

Another trending topic is the computational modeling of CAS No. 1368588-81-1 to predict its interactions with biological targets. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies have provided insights into its pharmacophore features, accelerating its integration into virtual screening pipelines. This aligns with the broader adoption of AI-driven drug discovery, a hot topic in the pharmaceutical industry.

In summary, {1,2,4-Triazolo[4,3-a]pyridin-6-yl}methanamine represents a multifaceted compound with applications spanning medicine, agriculture, and advanced materials. Its structural versatility and adaptability to modern synthetic techniques position it as a key player in ongoing scientific advancements. As research continues to uncover its potential, this compound is poised to remain a focal point in innovative chemical development.